3-(2-oxo-2H-chromen-3-yl)-N-[2-(pyridin-4-yl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 3-(2-oxochromen-3-yl)-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C28H17N3O4/c32-26(30-21-8-9-25-23(16-21)31-27(34-25)17-10-12-29-13-11-17)20-6-3-5-18(14-20)22-15-19-4-1-2-7-24(19)35-28(22)33/h1-16H,(H,30,32)
• InChI Key: WFKPZEAGHQKYNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)C(=O)NC4=CC5=C(C=C4)OC(=N5)C6=CC=NC=C6
• Molecular Formula: C28H17N3O4
• Molecular Weight: 459.5 g/mol

Description

3-(2-oxo-2H-chromen-3-yl)-N-[2-(pyridin-4-yl)-1,3-benzoxazol-5-yl]benzamide is a complex organic compound that belongs to the class of chromenyl benzamides. This compound is characterized by the presence of a chromenyl group, a benzoxazole moiety, and a pyridinyl substituent. It is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-oxo-2H-chromen-3-yl)-N-[2-(pyridin-4-yl)-1,3-benzoxazol-5-yl]benzamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Chromenyl Intermediate: The chromenyl intermediate can be synthesized through the cyclocondensation of 4-oxo-4H-chromen-3-carbaldehydes with coumarin-3-acetic acids under mild conditions.

Coupling with Benzoxazole Derivative: The chromenyl intermediate is then coupled with a benzoxazole derivative through a nucleophilic substitution reaction.

Final Coupling with Pyridinyl Group: The final step involves the coupling of the intermediate product with a pyridinyl group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(2-oxo-2H-chromen-3-yl)-N-[2-(pyridin-4-yl)-1,3-benzoxazol-5-yl]benzamide undergoes various types of chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the chromenyl and benzoxazole moieties, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed on the carbonyl groups present in the chromenyl and benzoxazole rings, resulting in the formation of alcohol derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Substitution reactions often require the use of halogenating agents (e.g., N-bromosuccinimide) and bases (e.g., sodium hydroxide).

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound, each with potentially unique biological and chemical properties .

Scientific Research Applications

3-(2-oxo-2H-chromen-3-yl)-N-[2-(pyridin-4-yl)-1,3-benzoxazol-5-yl]benzamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound exhibits potential biological activities, including antitumor, antibacterial, and antiviral properties.

Medicine: Research has shown that derivatives of this compound may have therapeutic potential in the treatment of cancer, bacterial infections, and viral diseases.

Industry: It is used in the development of new materials with specific chemical and physical properties, such as photochromic materials.

Mechanism of Action

The mechanism of action of 3-(2-oxo-2H-chromen-3-yl)-N-[2-(pyridin-4-yl)-1,3-benzoxazol-5-yl]benzamide involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound targets specific enzymes and receptors involved in cellular processes, such as DNA synthesis and repair.

Pathways Involved: It modulates signaling pathways related to cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

Similar Compounds

3-(2-oxo-2H-chromen-3-yl)-2-oxo-2H,5H-pyrano[3,2-c]chromene: This compound shares the chromenyl moiety and exhibits similar biological activities.

2-(2-oxo-2H-chromen-4-yl)acetamides: These compounds are structurally related and have shown potential as anti-Alzheimer agents.

4-(4-((3-nitro-2-oxo-2H-chromene-4-yl)amino)phenyl)morpholine-3-one: This derivative has been studied for its antimicrobial properties.

Uniqueness

3-(2-oxo-2H-chromen-3-yl)-N-[2-(pyridin-4-yl)-1,3-benzoxazol-5-yl]benzamide is unique due to its combination of chromenyl, benzoxazole, and pyridinyl groups, which confer distinct chemical and biological properties. Its versatility in undergoing various chemical reactions and its potential therapeutic applications make it a valuable compound in scientific research .